Cas no 509076-66-8 (4-Pyridinamine, 3-(3-chlorophenoxy)-)

• Product Name: 4-Pyridinamine, 3-(3-chlorophenoxy)-
• CAS No: 509076-66-8
• MF: C₁₁H₉ClN₂O
• MW: 220.65496134758
• CID: 363776
• PubChem ID: 11435966
• Update Time: 2025-04-19

4-Pyridinamine, 3-(3-chlorophenoxy)- Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinamine, 3-(3-chlorophenoxy)-
• 3-(3-chlorophenoxy)pyridin-4-amine
• IFSRPSZBWRYJSS-UHFFFAOYSA-N
• DTXSID30465805
• 509076-66-8
• 4-amino-3-(3-chlorophenoxy)pyridine
• SCHEMBL4385568

• Inchi： 1S/C11H9ClN2O/c12-8-2-1-3-9(6-8)15-11-7-14-5-4-10(11)13/h1-7H,(H2,13,14)
• InChI Key： IFSRPSZBWRYJSS-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)OC1C=NC=CC=1N

Computed Properties

• Exact Mass: 220.04047
• Monoisotopic Mass: 220.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 48.1Ų

Experimental Properties

• PSA: 48.14